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Compound of Interest

Compound Name: 2,6-Dibromo-4-chloroaniline

Cat. No.: B1580550 Get Quote

This guide provides an in-depth overview of the molecular structure, chemical properties, and

synthesis of 2,6-Dibromo-4-chloroaniline, tailored for researchers, scientists, and

professionals in drug development.

Molecular Structure and IUPAC Name
The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is 2,6-
dibromo-4-chloroaniline.[1] Its chemical structure consists of a central aniline ring (a benzene

ring substituted with an amino group, -NH₂). The ring is further substituted with two bromine

atoms at positions 2 and 6, and a chlorine atom at position 4.[2] The systematic arrangement of

these halogen atoms on the aniline core dictates its chemical reactivity and physical properties.

The molecule is nearly planar.[3][4]

Caption: 2D molecular structure of 2,6-Dibromo-4-chloroaniline.

Physicochemical and Computed Properties
The key properties of 2,6-Dibromo-4-chloroaniline are summarized below. This data is

essential for understanding its behavior in various chemical and biological systems.
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Property Value Reference(s)

Molecular Formula C₆H₄Br₂ClN [1][2]

Molecular Weight 285.36 g/mol [1]

CAS Registry Number 874-17-9 [1][2]

Appearance
White to off-white or yellow

crystalline solid
[2]

Melting Point 94-96 °C [5]

Boiling Point 301 °C [6]

Topological Polar Surface Area

(TPSA)
26.02 Å² [7]

XLogP3-AA 3.3 [1]

InChI Key
XEYLQXUJSOJWJV-

UHFFFAOYSA-N
[1][8]

Canonical SMILES C1=C(C=C(C(=C1Br)N)Br)Cl [1][8]

Experimental Protocols
Synthesis of 2,6-Dibromo-4-chloroaniline via Bromination of p-Chloroaniline

The synthesis of 2,6-Dibromo-4-chloroaniline is commonly achieved through the electrophilic

bromination of 4-chloroaniline.[5][9] The amino group of the starting material is a strong

activating group, directing the incoming bromine atoms to the ortho positions (2 and 6).

Materials:

4-chloroaniline

Glacial Acetic Acid

Bromine (Br₂)

Sodium Hydroxide (NaOH) solution
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Ethanol

Deionized Water

Methodology:

Dissolution: Dissolve a known quantity of 4-chloroaniline in glacial acetic acid within a three-

necked flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser.

The reaction should be conducted in a well-ventilated fume hood.

Bromination: While stirring the solution at room temperature, slowly add a stoichiometric

amount (2 equivalents) of bromine, also dissolved in a small amount of glacial acetic acid,

from the dropping funnel. To prevent over-bromination, the temperature should be carefully

monitored and maintained.[10]

Reaction Completion: After the addition of bromine is complete, continue to stir the reaction

mixture at room temperature for several hours until the reaction is complete, which can be

monitored by thin-layer chromatography (TLC).

Precipitation: Pour the reaction mixture into a beaker containing a large volume of cold

water. This will cause the product to precipitate out of the solution.

Neutralization and Filtration: Neutralize the mixture with a dilute sodium hydroxide solution to

remove excess acid. Collect the solid product by vacuum filtration and wash it thoroughly

with water to remove any remaining impurities.

Recrystallization: Purify the crude product by recrystallization from a suitable solvent, such

as ethanol, to obtain pure 2,6-Dibromo-4-chloroaniline as colorless needles.[11] The final

product can be dried in a vacuum oven.

This protocol is based on established methods for the halogenation of anilines and provides a

reliable route to the target compound.[4]

Applications and Safety
2,6-Dibromo-4-chloroaniline serves as a crucial intermediate in the synthesis of various

organic compounds, including pharmaceuticals, dyes, and agrochemicals.[2] Due to its
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chemical structure, it is a versatile building block for creating more complex molecules.

Safety Information: 2,6-Dibromo-4-chloroaniline is classified as an irritant.[6] It may cause

skin and serious eye irritation.[1][2] It is also considered harmful if swallowed or inhaled.[2]

Appropriate personal protective equipment (PPE), such as gloves, safety goggles, and a lab

coat, should be worn when handling this chemical. All work should be performed in a well-

ventilated area or a fume hood.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,6-Dibromo-4-chloroaniline | C6H4Br2ClN | CID 625286 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. Page loading... [guidechem.com]

3. 2,6-Dibromo-4-chloroaniline - PMC [pmc.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. 2,6-Dibromo-4-chloroaniline | 874-17-9 [chemicalbook.com]

6. chemwhat.com [chemwhat.com]

7. chemscene.com [chemscene.com]

8. 2,6-Dibromo-4-chloroaniline | Chemical Substance Information | J-GLOBAL
[jglobal.jst.go.jp]

9. 4-Chloro-2,6-dibromoaniline - Amerigo Scientific [amerigoscientific.com]

10. EP0727412B1 - Process for the preparation of 2,6-dichloro-4-bromoanilides - Google
Patents [patents.google.com]

11. Organic Syntheses Procedure [orgsyn.org]

To cite this document: BenchChem. [A Comprehensive Technical Guide to 2,6-Dibromo-4-
chloroaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1580550#2-6-dibromo-4-chloroaniline-molecular-
structure-and-iupac-name]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1580550?utm_src=pdf-body
https://www.chemwhat.com/26-dibromo-4-chloroaniline-cas-874-17-9/
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dibromo-4-chloroaniline
https://www.guidechem.com/encyclopedia/2-6-dibromo-4-chloroaniline-dic7221.html
https://www.guidechem.com/encyclopedia/2-6-dibromo-4-chloroaniline-dic7221.html
https://www.guidechem.com/encyclopedia/2-6-dibromo-4-chloroaniline-dic7221.html
https://www.benchchem.com/product/b1580550?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dibromo-4-chloroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dibromo-4-chloroaniline
https://www.guidechem.com/encyclopedia/2-6-dibromo-4-chloroaniline-dic7221.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3379461/
https://www.researchgate.net/publication/227712067_26-Dibromo-4-chloro-aniline
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2463120.htm
https://www.chemwhat.com/26-dibromo-4-chloroaniline-cas-874-17-9/
https://www.chemscene.com/product/874-17-9.html
https://jglobal.jst.go.jp/en/detail?JGLOBAL_ID=200907027409837862
https://jglobal.jst.go.jp/en/detail?JGLOBAL_ID=200907027409837862
https://www.amerigoscientific.com/4-chloro-26-dibromoaniline-item-135309.html
https://patents.google.com/patent/EP0727412B1/en
https://patents.google.com/patent/EP0727412B1/en
http://orgsyn.org/demo.aspx?prep=cv3p0262
https://www.benchchem.com/product/b1580550#2-6-dibromo-4-chloroaniline-molecular-structure-and-iupac-name
https://www.benchchem.com/product/b1580550#2-6-dibromo-4-chloroaniline-molecular-structure-and-iupac-name
https://www.benchchem.com/product/b1580550#2-6-dibromo-4-chloroaniline-molecular-structure-and-iupac-name
https://www.benchchem.com/product/b1580550#2-6-dibromo-4-chloroaniline-molecular-structure-and-iupac-name
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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